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Compound of Interest

Compound Name: BI-1230

Cat. No.: B1666951

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information and step-by-step procedures for the safe
disposal of BI-1230, a potent and selective inhibitor of the HCV NS3 protease used as a
chemical probe in research.

Chemical Identity:
¢ Name: BI-1230
e CAS Number: 849022-32-8

» Description: A chemical probe that functions as a potent and digit nanomolar inhibitor of HCV
NS3 protease and viral replication.[1][2][3] It is highly selective against other serine/cysteine
proteases.[1][2][3]

While a specific Safety Data Sheet (SDS) for BI-1230 was not located, general safety and
disposal guidelines for chemical products from the manufacturer, Boehringer Ingelheim,
provide a framework for its responsible disposal.

Quantitative Data Summary

A specific Safety Data Sheet (SDS) with quantitative exposure limits for BI-1230 is not publicly
available. The following table summarizes general recommendations for handling potent
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chemical compounds.

Parameter Recommendation

Chemical safety goggles, chemical-resistant
) ) gloves (inspected before use), and a lab coat or
Personal Protective Equipment (PPE) ] )
other protective clothing should be worn to

prevent skin and eye contact.

Handle in a well-ventilated area, preferably
Handling within a chemical fume hood, to minimize

inhalation of any dust or aerosols.

Store in a tightly sealed, properly labeled
Storage container in a cool, dry, and well-ventilated area

away from incompatible materials.

In case of a spill, evacuate the area, wear

appropriate PPE, contain the spill with inert
Spill Response absorbent material (e.g., sand, vermiculite),

collect the material in a sealed container for

disposal, and decontaminate the area.

Experimental Protocols: Disposal Procedures

The proper disposal of BI-1230 must be conducted in compliance with all local, regional, and
national regulations for hazardous chemical waste. The following is a step-by-step guide based
on general best practices for potent chemical probes.

Step 1: Waste Segregation

+ Do not mix BI-1230 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

¢ Collect all materials contaminated with BI-1230, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE), in
a designated and compatible hazardous waste container.

Step 2: Container Management
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» Use a container that is chemically resistant and can be securely sealed. The original
container is often a suitable option if it is not compromised.

e The container should be in good condition, free from leaks or damage.
Step 3: Labeling

o Clearly label the hazardous waste container with the full chemical name ("BI-1230"), CAS
number ("849022-32-8"), and appropriate hazard symbols as required by your institution and
local regulations.

¢ |[ndicate the start date of waste accumulation on the label.
Step 4: Storage of Waste

o Store the sealed waste container in a designated, secure, and well-ventilated chemical
waste storage area.

o Ensure the storage area is away from incompatible materials.
Step 5: Final Disposal

e According to general guidance from Boehringer Ingelheim for its chemical products, unused
contents and their containers should be disposed of safely, with a recommendation for
incineration.[1]

e Do not dispose of BI-1230 down the drain or in regular trash.[1]

» Arrange for pickup and disposal by a licensed hazardous waste disposal company, following
your institution's established procedures.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BI-1230.
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BI-1230 Disposal Workflow

Start: BI-1230 Waste Generation

Segregate Waste
(Do not mix with other chemicals)

Label Container Correctly
(Name, CAS#, Hazards, Date)

Store in Designated Secure Area

Arrange for Professional Disposal
(Licensed Hazardous Waste Vendor)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of BI-1230.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of BI-1230, fostering a secure laboratory environment and upholding their
commitment to regulatory compliance. Always consult your institution's specific guidelines and
EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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